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Compound of Interest

Compound Name: 4-Amino-5-methylhexanoic acid

Cat. No.: B13273704

Get Quote

-Amino Acid Derivatives

Executive Summary & Chemical Intelligence
Context: 4-Amino-5-methylhexanoic acid (often referred to as

-Leucine or a Leucine isostere) is a non-proteinogenic

-amino acid.[1] It is frequently utilized in peptidomimetic drug design (e.g., statin intermediates
or GABA analogs).[1] Unlike standard

-amino acids, the gamma-backbone alters its metabolic stability and solubility profile.[1]

Operational Directive: While not classified as "Acutely Toxic" (RCRA P-List), this compound

must be treated as a bioactive intermediate. Disposal protocols must prioritize high-

temperature incineration to prevent environmental accumulation of potentially

pharmacologically active agents.[1]

Chemical Profile & Hazard Identification
Use this data to populate internal waste tags.
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Parameter Specification Operational Implication

Chemical Name
4-Amino-5-methylhexanoic

acid

Verify isomer specificity

(distinct from Pregabalin).

CAS Number
69650-42-5 (Generic) / 74924-

02-0 (Specific Isomer)
Use for waste manifesting.[1]

Molecular Formula
High C/N ratio; clean

combustion in incinerators.[1]

Physical State White to off-white powder
Dust generation is the primary

exposure vector.[1]

GHS Classification Warning (Cat 4)

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][2][3]

Irrit.).

Reactivity Group
Amine (Primary) + Carboxylic

Acid

Zwitterionic.[1] Incompatible

with strong oxidizers & acid

chlorides.[1]

Pre-Disposal Stabilization & Segregation
The Scientific Logic: Effective disposal begins before the waste enters the bin.[1] The primary

risk with 4-Amino-5-methylhexanoic acid is not explosion, but unintended reactivity in

commingled waste streams.[1]

Critical Segregation Rules
NO Acid Chlorides/Anhydrides: Do not dispose of this compound in waste containers holding

thionyl chloride, acetyl chloride, or acetic anhydride.[1]

Mechanism:[1][2][3][4][5] The C4-amino group is a nucleophile.[1] Mixing with acylating

agents in a closed waste carboy will generate significant heat (exothermic amidation) and

pressure, potentially rupturing the vessel.[1]

NO Strong Oxidizers: Keep separate from nitric acid or permanganate waste streams to

prevent oxidative degradation that releases nitrogen oxides (
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).[1]

Bioactive Containment: As a structural analog to neurotransmitters (GABA/Glutamate

systems), treat all pure solids as "Pharmaceutical Waste" rather than generic chemical

debris.

Disposal Workflow (Step-by-Step)
A. Solid Waste (Pure Compound & Spills)
Applicability: Expired reagents, weigh-boat residues, spill cleanup materials.[1]

Containerization: Place solid waste into a clear, polyethylene bag (minimum 2 mil thickness).

[1]

Labeling: Affix a "Hazardous Waste" tag.

Constituents: "4-Amino-5-methylhexanoic acid (Solid)".[1]

Hazard Checkbox: "Irritant", "Bioactive".[1]

Secondary Containment: Seal the bag and place it into the lab's Solid Waste Pail (typically a

white 5-gallon bucket with a screw-top lid).

Destruction: Designated for High-Temperature Incineration.

B. Liquid Waste (Mother Liquors & Rinsates)
Applicability: Reaction mixtures, HPLC effluents.[1]

Solvent Compatibility Check: Ensure the carrier solvent (e.g., Methanol, DCM) is compatible

with the "Organic Waste" stream.[1]

pH Verification (The Self-Validating Step):

Protocol: Dip a pH strip into the waste solution.[1]

Target: pH 4–9.[1]
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Reasoning: If the solution is highly acidic (< pH 2) or basic (> pH 10), neutralize it before

adding to a general organic carboy to prevent catalyzing reactions with other wastes.[1]

Transfer: Pour into the Non-Halogenated (or Halogenated, depending on solvent) waste

carboy.

Logging: Record the volume and estimated concentration on the carboy's accumulation log

immediately.

Visualized Decision Matrix
The following diagram outlines the logical flow for categorizing and disposing of this specific

compound.
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Waste Generation:
4-Amino-5-methylhexanoic acid

Determine Physical State

Solid Waste
(Powder, PPE, Wipes)

 Dry Solid/Debris

Liquid Waste
(Solvents, Mother Liquor)

 Dissolved/Suspended

Segregation Check:
Is it mixed with Oxidizers?

Reactivity Check:
Contains Acid Chlorides?

Neutralize/Quench
Separate Container

 Yes (Risk)

Double Bag (Polyethylene)
Label: 'Irritant/Bioactive'

 No (Safe)  Yes (Exothermic Risk)

Solvent Carboy
(Halogenated vs Non-Halogenated)

 No (Compatible)

Final Disposal:
High-Temp Incineration

 Via HazMat Pickup

Click to download full resolution via product page

Figure 1: Logical decision tree for the segregation and disposal of 4-Amino-5-methylhexanoic
acid, emphasizing reactivity checks.
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Emergency Contingencies: Spill Protocol
Scenario: A 5g bottle of 4-Amino-5-methylhexanoic acid powder is dropped and shatters.

PPE Upgrade: Don nitrile gloves (double layer recommended), safety goggles, and a lab

coat.[1] If dust is visible in the air, use an N95 respirator or work within a fume hood radius.

[1]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1] Do not

dry sweep.[1]

Cleanup:

Scoop up the damp powder/glass mixture using a dustpan or stiff card.[1]

Place debris into a wide-mouth jar or heavy-duty waste bag.[1]

Decontamination:

Wipe the surface with a mild detergent solution (soap and water).[1]

Self-Validation: Wipe the area with a fresh wet tissue and check for residue (slippery feel

or white streaks).[1] Repeat until clean.

Disposal: Label the cleanup debris as "Hazardous Waste - Solid (Contaminated Debris)" and

process via the Solid Waste workflow above.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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